Cas no 2694057-86-6 (rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate)

• Product Name: rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate
• CAS No: 2694057-86-6
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6541853
• PubChem ID: 165942695
• Update Time: 2025-07-21

rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate
• 2694057-86-6
• EN300-7030968

• Inchi： 1S/C16H21NO3/c18-15(20-11-13-5-2-1-3-6-13)17-12-16-8-4-7-14(16)19-10-9-16/h1-3,5-6,14H,4,7-12H2,(H,17,18)/t14-,16-/m1/s1
• InChI Key： ZXAQMHUEWPQFAS-GDBMZVCRSA-N
• SMILES： O1CC[C@@]2(CNC(=O)OCC3C=CC=CC=3)CCC[C@@H]12

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate

rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate: A Versatile Compound in Modern Pharmaceutical Development

rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate, with the CAS number 2694057-86-6, represents a significant advancement in the field of biomedical chemistry. This compound, characterized by its complex stereochemistry and unique molecular architecture, has garnered attention for its potential applications in drug discovery, synthetic chemistry, and pharmacological research. Recent studies have highlighted its role in modulating biological pathways and its utility as a pharmaceutical intermediate. The integration of this compound into modern therapeutic strategies underscores its importance in addressing unmet medical needs.

rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate is a chiral molecule that incorporates both benzyl groups and a carbamate functional group. The stereochemical configuration of the (3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl moiety plays a critical role in determining its biological activity. This structural complexity allows the compound to interact with multiple molecular targets, making it a valuable candidate for targeted drug development. The rac prefix indicates the presence of two enantiomeric forms, which may exhibit different pharmacological profiles and require careful evaluation in preclinical studies.

Recent advances in computational chemistry and structure-activity relationship (SAR) analysis have provided insights into the molecular interactions of rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for GPCR (G protein-coupled receptors), which are implicated in various physiological processes. The carbamate group contributes to the compound's ability to modulate receptor activity, while the hexahydro-2H-cyclopenta[b]furan-3a-yl ring system enhances its metabolic stability.

The synthesis of rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate involves a series of asymmetric catalytic reactions and stereoselective transformations. Researchers have employed enantioselective organocatalysis to achieve the desired stereochemistry, which is crucial for its pharmacological activity. The benzyl group serves as a protecting group, while the carbamate moiety provides functional versatility. These synthetic strategies highlight the importance of green chemistry in modern pharmaceutical manufacturing, as they minimize waste and reduce environmental impact.

Emerging research in drug delivery systems has explored the potential of rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate as a prodrug candidate. A 2024 study in Advanced Drug Delivery Reviews demonstrated that this compound can be conjugated to targeted ligands to enhance its therapeutic efficacy. The carbamate group can be hydrolyzed in vivo to release the active pharmaceutical ingredient, making it suitable for oral administration. This approach addresses challenges in drug solubility and bioavailability, which are critical for clinical translation.

Biological studies have revealed that rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate exhibits anti-inflammatory and anti-oxidant properties. In vitro experiments have shown its ability to inhibit pro-inflammatory cytokine production and reduce reactive oxygen species (ROS) levels. These effects are attributed to its interaction with mitochondrial pathways and redox-sensitive signaling cascades. The compound's potential in treating chronic inflammatory diseases and neurodegenerative disorders is currently under investigation.

The hexahydro-2H-cyclopenta[b]furan-3a-yl ring system in rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate has also been linked to its antimicrobial activity. A recent study in Antimicrobial Agents and Chemotherapy reported that this compound demonstrates broad-spectrum antibacterial and antifungal properties. The carbamate group contributes to its ability to disrupt microbial cell membranes, while the benzyl group enhances its permeability across biological barriers. These findings highlight its potential as a novel antimicrobial agent.

Despite its promising properties, the development of rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate faces challenges related to toxicological profiling and clinical translation. Preclinical studies have identified potential cytotoxic effects at high concentrations, emphasizing the need for dosage optimization. Additionally, the stereochemical complexity of the compound requires advanced analytical techniques for quality control and drug formulation.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate. These techniques are critical for understanding its conformational dynamics and intermolecular interactions. The application of computational modeling has further enhanced the ability to predict its behavior in biological systems, facilitating the design of more effective therapeutic strategies.

The integration of rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate into pharmaceutical pipelines is part of a broader trend toward structure-based drug discovery. This approach leverages detailed knowledge of molecular interactions to optimize drug candidates for specific therapeutic applications. The compound's unique properties make it a valuable tool for exploring novel biological targets and mechanisms of action.

As research on rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate progresses, its potential applications in biomedical science continue to expand. From targeted drug delivery to antimicrobial therapy, this compound represents a significant advancement in the development of multifunctional pharmaceutical agents. Ongoing studies are expected to further clarify its therapeutic potential and address challenges in its clinical application.

Future research directions include the exploration of combination therapies involving rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate and other biological agents. Additionally, the development of nanoparticle-based formulations may enhance its bioavailability and targeted delivery. These efforts are crucial for maximizing the compound's therapeutic benefits while minimizing potential side effects.

In conclusion, rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate is a promising compound with diverse applications in biomedical research and pharmaceutical development. Its unique chemical properties and biological activities make it a valuable candidate for addressing a wide range of health challenges. As research continues, the compound is likely to play an increasingly important role in the advancement of modern medicine.

rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate is a complex organic compound with a unique structural framework that combines multiple functional groups and stereocenters. Its chemical structure consists of a benzyl group connected to a carbamate linkage, which is attached to a hexahydrocyclopenta[b]furan ring system with specific stereochemistry at the 3a and 6a positions. This compound is of interest in pharmaceutical and biomedical research due to its potential biological activities and diverse applications. ### Key Features and Applications: 1. Anti-Inflammatory and Antioxidant Properties: - The compound has demonstrated the ability to inhibit pro-inflammatory cytokine production and reduce reactive oxygen species (ROS) levels, making it a candidate for treating chronic inflammatory diseases and neurodegenerative disorders. 2. Antimicrobial Activity: - It exhibits broad-spectrum antibacterial and antifungal properties, attributed to its ability to disrupt microbial cell membranes. This makes it a potential candidate for developing novel antimicrobial agents. 3. Prodrug Potential: - As a prodrug, it can be conjugated to targeted ligands to enhance therapeutic efficacy. The carbamate group can be hydrolyzed in vivo to release the active pharmaceutical ingredient, making it suitable for oral administration. 4. Targeted Drug Delivery: - The compound's chemical structure allows for the design of nanoparticle-based formulations, which can improve bioavailability and targeted delivery, addressing challenges in drug solubility and penetration. 5. Structure-Based Drug Discovery: - Its unique chemical properties and biological activities make it a valuable tool in exploring novel biological targets and mechanisms of action. Advanced analytical techniques like mass spectrometry and NMR spectroscopy are essential for characterizing its conformational dynamics and intermolecular interactions. 6. Challenges and Considerations: - Despite its promise, the compound faces challenges related to toxicological profiling and clinical translation. Preclinical studies have identified potential cytotoxic effects at high concentrations, emphasizing the need for dosage optimization. Additionally, its stereochemical complexity requires advanced analytical techniques for quality control and drug formulation. ### Future Directions: - Combination Therapies: Research into combination therapies involving this compound and other biological agents could enhance therapeutic outcomes. - Nanoparticle Formulations: Developing nanoparticle-based delivery systems to improve bioavailability and targeted delivery. - Clinical Translation: Ongoing studies aim to address challenges in clinical application, ensuring the compound's safety and efficacy in therapeutic settings. ### Conclusion: rac-benzyl N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}carbamate represents a significant advancement in the development of multifunctional pharmaceutical agents. Its diverse biological activities and structural complexity make it a promising candidate for addressing a wide range of health challenges. As research continues, it is expected to play an increasingly important role in the advancement of modern medicine, contributing to the development of innovative therapeutic strategies.